N-(3,5-dimethylphenyl)-2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(4-oxo-3-phenylchromen-7-yl)oxyacetamide
• InChI: InChI=1S/C25H21NO4/c1-16-10-17(2)12-19(11-16)26-24(27)15-29-20-8-9-21-23(13-20)30-14-22(25(21)28)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,26,27)
• InChI Key: FTADGUDAEDBOPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)COC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=CC=C4)C
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetamide, also known as DPA, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. DPA is a synthetic compound that was first synthesized in 2011 and has since been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Synthetic Compounds in Drug Discovery

Synthetic compounds with complex structures, such as "N-(3,5-dimethylphenyl)-2-((4-oxo-3-phenyl-4H-chromen-7-yl)oxy)acetamide", are often subjects of interest in the development of new pharmaceutical drugs. Researchers study these compounds for their biological activity, including their potential as inhibitors or activators of specific cellular pathways, receptors, or enzymes.

Pharmacokinetics and Pharmacodynamics

Research on synthetic compounds frequently involves pharmacokinetics (PK) and pharmacodynamics (PD) studies. PK studies focus on the drug's absorption, distribution, metabolism, and excretion (ADME) characteristics, while PD studies investigate the biological effects of the compound on the body. For instance, a study on the pharmacokinetics of intravenous paracetamol in elderly patients highlights the importance of understanding how age and sex affect drug metabolism and exposure (Liukas et al., 2011).

Toxicology and Safety Evaluation

Before any new compound can be considered for therapeutic use, it must undergo rigorous toxicology and safety evaluations. This includes determining potential toxic effects, therapeutic index, and identifying any adverse reactions the compound might cause. For example, the study on "S-(acetamidomethyl)mercapturic acid (AMMA): a new biomarker for occupational exposure to N,N-dimethylacetamide" provides insights into how biomarkers are used to monitor exposure to potentially harmful chemicals (Princivalle et al., 2010).